Cas no 1276340-65-8 ((2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane)

• Product Name: (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane
• CAS No: 1276340-65-8
• MF: C₁₇H₂₀O₄
• MW: 293.369113922119
• CID: 4554966
• Update Time: 2025-05-19

(2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane Chemical and Physical Properties

Names and Identifiers

• (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane
• (2R,3S)-rel-3-(2-Ethoxy-d5-phenoxy)-3-phenyl-1,2-propanediol
• (R*,S*)-(+/-)-3-(2-Ethoxy-d5-phenoxy)-3-phenyl-1,2-propanediol

• Inchi： 1S/C17H20O4/c1-2-20-15-10-6-7-11-16(15)21-17(14(19)12-18)13-8-4-3-5-9-13/h3-11,14,17-19H,2,12H2,1H3/i1D3,2D2
• InChI Key： XSHMFDVTMXNQSJ-ZBJDZAJPSA-N
• SMILES： C(O)C(O)C(OC1=CC=CC=C1OC([2H])([2H])C([2H])([2H])[2H])C1=CC=CC=C1

Additional information on (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane

Comprehensive Guide to (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane (CAS No. 1276340-65-8)

(2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane is a deuterated organic compound with significant applications in pharmaceutical research and analytical chemistry. With the CAS number 1276340-65-8, this compound is particularly valuable for its isotopic labeling properties, which enhance metabolic stability and improve detection in mass spectrometry. Researchers and industries are increasingly focusing on deuterated compounds like this due to their ability to provide more accurate data in drug development and pharmacokinetic studies.

The molecular structure of (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane features a phenylpropane backbone substituted with hydroxyl and ethoxy-d5-phenoxy groups. This unique configuration makes it a versatile intermediate in synthesizing more complex molecules. The presence of deuterium (d5) in the ethoxy group significantly reduces metabolic degradation, a feature highly sought after in the development of new therapeutic agents. This compound is often used in isotope dilution mass spectrometry (IDMS) and stable isotope labeling techniques, which are critical in modern analytical workflows.

One of the most compelling aspects of (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane is its role in addressing current challenges in drug discovery. With the rising demand for precision medicine, deuterated compounds are gaining traction for their ability to fine-tune drug metabolism and minimize side effects. Pharmaceutical companies are leveraging compounds like 1276340-65-8 to develop next-generation drugs with improved efficacy and safety profiles. This aligns with the growing interest in deuterated drugs and sustainable chemistry, which are among the top trends in the industry today.

In addition to its pharmaceutical applications, (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane is also utilized in academic research. Scientists employ this compound to study reaction mechanisms, isotopic effects, and molecular interactions. Its stability and detectability make it an excellent candidate for tracer studies and kinetic isotope effect (KIE) experiments. As research institutions and laboratories continue to explore innovative methodologies, the demand for high-quality deuterated standards like this is expected to rise.

The market for (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane is expanding, driven by advancements in analytical technologies and the increasing adoption of deuterium labeling in drug development. Suppliers and manufacturers are focusing on producing high-purity batches to meet the stringent requirements of pharmaceutical and research applications. For those sourcing this compound, it is essential to verify the CAS No. 1276340-65-8 and ensure compliance with regulatory standards to guarantee optimal performance in experimental settings.

Looking ahead, the potential of (2RS,3RS)-3-(2-Ethoxy-d5-phenoxy)-1,2-dihydroxy-3-phenylpropane in emerging fields such as proteomics and metabolomics is immense. As these disciplines evolve, the need for reliable isotopic labels will only grow, positioning this compound as a key player in future scientific breakthroughs. Whether you are a researcher, a pharmaceutical developer, or an analytical chemist, understanding the properties and applications of 1276340-65-8 can provide a competitive edge in your work.